Cas no 51856-76-9 (2-Pyrrolidineaceticacid, 1-methyl-, methyl ester (9CI))

• Product Name: 2-Pyrrolidineaceticacid, 1-methyl-, methyl ester (9CI)
• CAS No: 51856-76-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 377034
• PubChem ID: 103551
• Update Time: 2025-04-19

2-Pyrrolidineaceticacid, 1-methyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineaceticacid, 1-methyl-, methyl ester (9CI)
• methyl 1-methylpyrrolidine-2-acetate
• methyl (1-methylpyrrolidin-2-yl)acetate
• DTXSID90966181
• NS00056922
• SCHEMBL4088784
• 51856-76-9
• EINECS 257-477-5

• Inchi： 1S/C8H15NO2/c1-9-5-3-4-7(9)6-8(10)11-2/h7H,3-6H2,1-2H3
• InChI Key： PVKLAMRUYSTLJU-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCCN1C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines